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Compound of Interest

Ethanone, 1-(1-ethenyl-1H-indol-
Compound Name:

3-yl)-
CAS No.: 491613-17-3
Cat. No.: B3352546

Get Quote

Executive Summary

Ethanone, 1-(1-ethenyl-1H-indol-3-yl)-, commonly referred to as N-Vinyl-3-Acetylindole or 1-
Vinyl-3-Acetylindole, represents a specialized class of functionalized indole derivatives. It
serves as a bifunctional building block, featuring both an electron-withdrawing acetyl group at
the C3 position and a reactive vinyl group at the N1 position. This unique electronic push-pull
system makes it a valuable intermediate in the synthesis of complex alkaloids, pharmaceutical
scaffolds, and functionalized polymers.

This guide details the chemical identity, authoritative synthesis protocols (specifically the
Trofimov reaction), structural characterization, and handling procedures for this compound.

Chemical Identity & Properties

While the specific CAS number for this derivative is not widely indexed in public commodity
databases (often requiring specialized vendor catalogs or SciFinder access), it is chemically
defined as the N-vinyl derivative of the well-known 3-acetylindole.
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Datasheet: 1-(1-Ethenyl-1H-indol-3-yl)ethanone

Property Specification

IUPAC Name 1-(1-ethenyl-1H-indol-3-yl)ethanone

N-Vinyl-3-acetylindole; 1-Vinyl-3-acetylindole; 3-
Common Names o
Acetyl-1-vinylindole

Molecular Formula

Molecular Weight 185.22 g/mol
Parent Compound 3-Acetylindole (CAS: 703-80-0)
Physical State Solid (typically crystalline)
N Soluble in DMSO, DMF, Chloroform; slightly
Solubility ]
soluble in Ethanol
Indole core, N-Vinyl (
Key Functional Groups ), C3-Acetyl (

)

Synthetic Routes & Methodology

The synthesis of N-vinyl-3-acetylindole is non-trivial due to the competing reactivity of the
acetyl group and the indole nitrogen. The most authoritative and high-yielding method is the
Trofimov Reaction, which utilizes acetylene gas in a superbasic medium.

Route A: The Trofimov Reaction (Superbasic Vinylation)

This protocol relies on the direct vinylation of 3-acetylindole using acetylene in a KOH/DMSO
system. The superbasic conditions (

) enhance the nucleophilicity of the indole nitrogen, allowing it to attack the acetylene triple
bond.

Mechanism & Workflow
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The reaction proceeds via the generation of an indolyl anion, which then performs a
nucleophilic addition to acetylene. The presence of water (controlled amount) is critical to
protonate the intermediate vinyl anion.
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Figure 1: Synthetic workflow for the Trofimov vinylation of 3-acetylindole.

Detailed Protocol

Safety Note: Acetylene is highly flammable and explosive under pressure. Perform all reactions
in a dedicated high-pressure autoclave or a well-ventilated hood with appropriate blast
shielding.

e Preparation: Dissolve 3-Acetylindole (1.0 eq) in DMSO (solvent ratio ~10 mL/g).

» Base Addition: Add solid KOH (1.5 - 2.0 eq) to the solution. The mixture typically turns dark
due to anion formation.

e Heating: Heat the mixture to 100-120°C.
 Vinylation: Introduce Acetylene gas.[1]
o Method A (Atmospheric): Bubble acetylene through the solution vigorously for 4—6 hours.

o Method B (Autoclave): Pressurize to 10-12 atm with acetylene for 2—3 hours (higher
yields).

e Quenching: Cool the reaction mixture to room temperature. Slowly add water (caution:
exothermic) to precipitate the product or extract with diethyl ether.
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 Purification: The crude product is purified via column chromatography (Silica gel,
Hexane/Ethyl Acetate gradient) or recrystallization from ethanol/water.

Route B: 1,2-Dichloroethane Elimination (Alternative)

For labs without acetylene handling capabilities, N-vinylation can be achieved using 1,2-
dichloroethane (DCE) and a phase transfer catalyst, though yields are typically lower for
electron-deficient indoles like 3-acetylindole.

Structural Characterization

Validating the structure requires confirming the presence of the vinyl group and the retention of
the acetyl group.

Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum is definitive. The N-vinyl group displays a characteristic AMX spin system
(three non-equivalent protons).

e 2.50-2.60 ppm (s, 3H): Acetyl methyl group (
).

4.80-5.00 ppm (dd, 1H): Vinyl proton

(cis to N).

5.40-5.60 ppm (dd, 1H): Vinyl proton

(trans to N).

7.30-7.50 ppm (dd, 1H): Vinyl proton

(adjacent to N, typically downfield due to conjugation).

7.20-8.40 ppm (m, 4H): Indole aromatic protons.

Infrared Spectroscopy (IR)
e 1650-1670
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: Strong
stretching (Acetyl).

e 1620-1640

stretching (Vinyl).
e Absence of 3200-3400

: Disappearance of the N-H stretch confirms complete N-substitution.

Reactivity & Applications

The N-Vinyl-3-Acetylindole molecule is a "push-pull" alkene. The nitrogen donates electron
density to the vinyl group, while the acetyl group at C3 withdraws density from the ring.

Polymerization

The N-vinyl group is susceptible to radical and cationic polymerization. It is used to create:

o Poly(N-vinylindole) derivatives: Functional polymers with high thermal stability and
photoconductivity.

o Copolymers: Often copolymerized with N-vinylpyrrolidone or maleic anhydride to tune
solubility and electronic properties.

Synthetic Intermediate

e Diels-Alder Reactions: The vinyl group can act as a dienophile or diene component in
cycloadditions.

e Michael Additions: The C3-acetyl group activates the indole ring for further functionalization
at the C2 position.
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Figure 2: Primary reactivity pathways for N-Vinyl-3-Acetylindole.

Safety & Handling

Hazards: Likely an irritant (Skin/Eye/Respiratory). As a vinyl monomer, it may polymerize
exothermically if not stabilized.

Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent spontaneous
polymerization or oxidation.

Stabilizers: Commercial samples may contain traces of polymerization inhibitors (e.g.,
hydroquinone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. A Convenient Synthesis of 1-Substituted 1,2,3-Triazoles via Cul/Et3N Catalyzed ‘Click
Chemistry' from Azides and Acetylene Gas [organic-chemistry.org]

¢ To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of N-
Vinyl-3-Acetylindole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3352546/docs#technical-guide-synthesis-and-
characterization-of-n-vinyl-3-acetylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3352546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

